Cas no 1361733-64-3 (2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361733-64-3
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912401
• Update Time: 2025-05-21

2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-3-6(1-2-13)5-15-7(8)4-14/h3,5H,1H2
• InChI Key： PSTMGQLHOGLSLP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=CC(CC#N)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7

Additional information on 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361733-64-3)

2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile, a compound with the chemical formula C₇H₃F₃N₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a cyano group, a trifluoromethoxy group, and an acetonitrile moiety. These structural elements contribute to its versatility and make it a valuable building block for synthesizing various biologically active molecules.

The CAS number 1361733-64-3 provides a unique identifier for this compound, ensuring precise identification and differentiation from other chemical entities. This numbering system is crucial in scientific literature, databases, and regulatory filings, facilitating accurate communication among researchers and industry professionals.

One of the most notable aspects of 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile is its role in the synthesis of pharmaceutical intermediates. The presence of multiple reactive sites—such as the cyano group and the trifluoromethoxy group—makes it an ideal candidate for further functionalization. Researchers have leveraged these features to develop novel compounds with potential therapeutic applications.

Recent studies have highlighted the compound's utility in the development of anticancer agents. The trifluoromethoxy group, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates. This property has spurred interest in exploring its applications in oncology research. Additionally, the cyano and acetonitrile moieties provide opportunities for further chemical modifications, enabling the creation of diverse molecular architectures.

In agrochemical research, 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile has been investigated for its potential as a precursor in the synthesis of pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy in targeting specific biological pathways in pests, making it a promising candidate for developing next-generation crop protection agents.

The synthesis of 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements of pharmaceutical and agrochemical applications.

From a spectroscopic perspective, 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile exhibits distinct spectral characteristics that aid in its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton (¹H) and carbon (¹³C) NMR, provides detailed information about the molecular structure. Infrared (IR) spectroscopy helps confirm the presence of functional groups such as cyano (C≡N), trifluoromethoxy (OCHF₃), and acetonitrile (C≡CN). Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns.

The pharmacokinetic properties of derivatives derived from 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile are also of considerable interest. Studies have demonstrated that compounds incorporating this scaffold exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These attributes are essential for developing drugs that can be effectively absorbed, distributed, metabolized, and excreted by the body.

Moreover, the toxicological profile of this compound has been thoroughly evaluated to ensure safety in various applications. Preclinical studies have assessed its acute toxicity, chronic toxicity, and potential side effects. These evaluations are crucial for determining safe dosage ranges and identifying any potential hazards associated with its use.

The regulatory landscape governing the use of 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and others require comprehensive data on safety, efficacy, and quality before approving any drug or agrochemical product derived from this intermediate.

In conclusion, 2-Cyano-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361733-64-3) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with diverse applications. Ongoing research continues to uncover new possibilities for leveraging this compound's properties to develop innovative solutions in medicine and agriculture.